N-(1-cyanocyclohexyl)-2-[4-(4-methoxyphenyl)-4-methyl-2,5-dioxoimidazolidin-1-yl]-N-methylacetamide

• IUPAC Name: N-(1-cyanocyclohexyl)-2-[4-(4-methoxyphenyl)-4-methyl-2,5-dioxoimidazolidin-1-yl]-N-methylacetamide
• InChI: InChI=1S/C21H26N4O4/c1-20(15-7-9-16(29-3)10-8-15)18(27)25(19(28)23-20)13-17(26)24(2)21(14-22)11-5-4-6-12-21/h7-10H,4-6,11-13H2,1-3H3,(H,23,28)
• InChI Key: QOKONOHDBYTRDZ-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)N(C(=O)N1)CC(=O)N(C)C2(CCCCC2)C#N)C3=CC=C(C=C3)OC
• Molecular Formula: C21H26N4O4
• Molecular Weight: 398.5 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a cyclohexyl group, a methoxyphenyl group, an imidazolidinone group, and an acetamide group. The presence of these groups suggests that the compound could have interesting chemical properties and potential applications in various fields.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups and a cyclic structure. The imidazolidinone group, for example, is a five-membered ring containing two nitrogen atoms, which could potentially participate in hydrogen bonding and other intermolecular interactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups like the amide and the ether (in the methoxyphenyl group) could impact its solubility in different solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action would depend on the specific biological target it interacts with.